Cas no 62375-01-3 (2-Dodecanol, nitrate)

2-Dodecanol, nitrate structure
Product name:2-Dodecanol, nitrate
2-Dodecanol, nitrate Chemical and Physical Properties
Names and Identifiers
-
- 2-Dodecanol, nitrate
- dodecan-2-ol,nitric acid
- Nitric acid--dodecan-2-ol (1/1)
- 62375-01-3
- DTXSID90809281
-
- Inchi: InChI=1S/C12H26O.HNO3/c1-3-4-5-6-7-8-9-10-11-12(2)13;2-1(3)4/h12-13H,3-11H2,1-2H3;(H,2,3,4)
- InChI Key: KTAUXRHIOINHDW-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCC(C)O.[N+](=O)(O)[O-]
Computed Properties
- Exact Mass: 249.19411
- Monoisotopic Mass: 249.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 116
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.3Ų
Experimental Properties
- PSA: 83.6
2-Dodecanol, nitrate Related Literature
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Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
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Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
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4. Transformation and species identification of CuO nanoparticles in plant cells (Nicotiana tabacum)†Xiaoyun Liu,Xiaoyu Yu,Yuyu Bu,Zefeng Xu,Zhenyu Wang,Xiaoshan Zhu,Baoshan Xing Environ. Sci.: Nano, 2019,6, 2724-2735
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
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